Cas no 84782-02-5 (bis(2-hydroxyethyl)azanium; 1-sulfonatooxybutane)

bis(2-hydroxyethyl)azanium; 1-sulfonatooxybutane structure

84782-02-5 structure

Product name:bis(2-hydroxyethyl)azanium; 1-sulfonatooxybutane

CAS No:84782-02-5

MF:C_₈H_₂₁NO_₆S

MW:259.320441961288

CID:723110

Chemical and Physical Properties
Related Products

bis(2-hydroxyethyl)azanium; 1-sulfonatooxybutane Chemical and Physical Properties

Names and Identifiers

- bis(2-hydroxyethyl)ammonium butyl sulphate
- 1-sulfonatooxybutane
- bis(2-hydroxyethyl)azanium
- bis(2-hydroxyethyl)azanium; 1-sulfonatooxybutane

bis(2-hydroxyethyl)azanium; 1-sulfonatooxybutane Related Literature

1. A bridging coordination mode of urea and carbamate at a dinuclear nickel(II) centre

Chem. Commun., 1998, 1555-1556
2. A 2D MOF-based artificial light-harvesting system with chloroplast bionic structure for photochemical catalysis†

Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
3. A 200 GHz dynamic nuclear polarization spectrometer

Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926
4. A bi-functional catalyst for oxygen reduction and oxygen evolution reactions from used baby diapers: α-Fe2O3 wrapped in P and S dual doped graphitic carbon†

Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
5. 4-Dialkylaminopyridine modified magnetic nanoparticles: as an efficient nano-organocatalyst for one-pot synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives in water†

Soheila Khajeh Dangolani,Farhad Panahi,Maryam Nourisefat,Ali Khalafi-Nezhad RSC Adv., 2016,6, 92316-92324
6. 3D printing of concentrated emulsions into multiphase biocompatible soft materials†

Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
7. A bio-inspired strategy for the interfacial assembly of graphene oxide with in situ generated Ag/AgCl: designing sustainable hybrid photocatalysts†

Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
8. A broad range fluorescent pH sensor based on hollow mesoporous silica nanoparticles, utilising the surface curvature effect†

Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
9. A block copolymer containing PEG and histamine-like segments: well-defined functions for gene delivery†

Junbo Li,Jianlong Zhao,Jiayu Gao,Ju Liang,Wenlan Wu,Lijuan Liang New J. Chem., 2016,40, 7222-7228
10. A chiral probe for the detection of Cu(ii) by UV, CD and emission spectroscopies†‡

Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592

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